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Compound of Interest

Compound Name: cis-Trismethoxy resveratrol

Cat. No.: B1662407 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of potent compounds like cis-Trismethoxy resveratrol are paramount for ensuring a

safe laboratory environment and adhering to regulatory compliance. This guide provides

immediate, essential information on the operational and disposal plans for this anti-mitotic

agent.

Key Safety and Handling Protocols
cis-Trismethoxy resveratrol is a potent anti-mitotic compound that inhibits tubulin

polymerization.[1][2][3] Due to its biological activity, it should be handled with care.

Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE, including a lab

coat, safety glasses, and chemical-resistant gloves, should be worn at all times when handling

this compound.

Engineering Controls: To minimize inhalation exposure, it is recommended to handle solid cis-
Trismethoxy resveratrol in a chemical fume hood.

General Handling: Avoid direct contact with skin and eyes.[4][5] In case of accidental contact,

rinse the affected area thoroughly with water.[6] After handling, wash hands thoroughly.[4][6]

Storage: The compound should be stored in a tightly sealed container at its recommended

temperature, typically -20°C, in a dry and well-ventilated area.[4][7]
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Step-by-Step Disposal Procedures
Disposal of cis-Trismethoxy resveratrol and its associated waste must be conducted in

accordance with institutional and local regulations for chemical waste.

1. Waste Segregation:

Solid Waste: All solid waste contaminated with cis-Trismethoxy resveratrol, such as

weighing boats, contaminated gloves, and bench paper, should be collected in a designated,

clearly labeled hazardous waste container.

Liquid Waste: Solutions containing cis-Trismethoxy resveratrol, often prepared in solvents

like ethanol, DMSO, or dimethylformamide, must be collected in a separate, properly labeled

container for hazardous liquid waste.[2][4][7] Do not mix with aqueous waste streams unless

explicitly permitted by your institution's safety protocols.

Sharps: Any sharps, such as needles or razor blades, that are contaminated with cis-
Trismethoxy resveratrol must be disposed of in a designated sharps container.

2. Labeling and Storage of Waste:

All waste containers must be clearly and accurately labeled with the full chemical name, "cis-
Trismethoxy resveratrol," and any solvents present.

Waste containers should be kept securely closed and stored in a designated satellite

accumulation area until they are collected by your institution's Environmental Health & Safety

(EHS) department.

3. Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular

trash.

Spill Management
In the event of a spill, the following procedures should be followed:
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Small Spills: For small spills of solid material, carefully sweep up the powder to avoid

creating dust and place it in the designated solid hazardous waste container.[6] For small

liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it

in the appropriate hazardous waste container.

Large Spills: In the case of a large spill, evacuate the immediate area and alert your

laboratory supervisor and institutional EHS for assistance.

Disposal Process Workflow
The following diagram outlines the decision-making and procedural flow for the proper disposal

of cis-Trismethoxy resveratrol waste.
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Caption: Workflow for the proper disposal of cis-Trismethoxy resveratrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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